molecular formula C8H10O6 B1218705 Butanedioic acid, methylene-, polymer with 2-propenoic acid CAS No. 25948-33-8

Butanedioic acid, methylene-, polymer with 2-propenoic acid

Cat. No.: B1218705
CAS No.: 25948-33-8
M. Wt: 202.16 g/mol
InChI Key: ABPJHHHWWYDYFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butanedioic acid, methylene-, polymer with 2-propenoic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H10O6 and its molecular weight is 202.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 146443. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

25948-33-8

Molecular Formula

C8H10O6

Molecular Weight

202.16 g/mol

IUPAC Name

2-methylidenebutanedioic acid;prop-2-enoic acid

InChI

InChI=1S/C5H6O4.C3H4O2/c1-3(5(8)9)2-4(6)7;1-2-3(4)5/h1-2H2,(H,6,7)(H,8,9);2H,1H2,(H,4,5)

InChI Key

ABPJHHHWWYDYFZ-UHFFFAOYSA-N

SMILES

C=CC(=O)O.C=C(CC(=O)O)C(=O)O

Canonical SMILES

C=CC(=O)O.C=C(CC(=O)O)C(=O)O

25948-33-8

Synonyms

itaconic-acrylic acid copolymer
poly(acrylic-co-itaconic)

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acrylic acid (25.000 g, 0.34693 mole), itaconic acid (5.0151 g, 0.038548 mole), Wako V-50 (0.1046 g, 0.3856 millimole), and 193 ml of water, which has been acidified to pH 2.0 with hydrochloric acid, are added to a 500 ml three-necked round-bottomed flask. The necks are fitted with a thermometer, a stopper, and a gas inlet/outlet adapter capable of bubbling gas through a liquid in the flask and venting it. The solution is deaerated by passage of nitrogen gas and is then placed under an atmosphere of argon. The solution is heated to 60° C. and is maintained at this temperature for 15 hours. The viscous solution of copolymer is cooled to ambient temperature and is dialzyed against distilled water overnight (Spectrapor 3 tubing with molecular weight cut-off at 3500) to remove any unreacted monomers. The dialyzed solution is freeze dried to give 28.31 g of poly(acrylic acid-itaconic acid) copolymer as a colorless solid. The mass average molecular weight, as determined by low angle laser light scattering in 0.2 Molar sodium chloride in water (refractive index=1.3344, dn /dc =0.1683), is 658,200.
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
5.0151 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
193 mL
Type
solvent
Reaction Step Four

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